Cas no 886498-25-5 ((4-chloro-2-fluorophenyl)methanethiol)

(4-Chloro-2-fluorophenyl)methanethiol is a specialized organosulfur compound featuring both chloro and fluoro substituents on the phenyl ring, attached to a methanethiol functional group. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of halogen atoms enhances its utility in cross-coupling reactions, while the thiol group allows for further functionalization, such as thioether formation or metal coordination. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. The compound is typically handled under inert conditions due to the thiol's sensitivity to oxidation. Suitable for research and industrial applications requiring precise structural modifications.

(4-chloro-2-fluorophenyl)methanethiol structure

886498-25-5 structure

Product Name:(4-chloro-2-fluorophenyl)methanethiol

CAS No:886498-25-5

MF:C₇H₆ClFS

MW:176.638943195343

CID:3168276

PubChem ID:2761446

Update Time:2025-06-07

(4-chloro-2-fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (4-chloro-2-fluorophenyl)methanethiol
- SCHEMBL9630936
- 4-Chloro-2-fluorobenzenemethanethiol
- 4-Chloro-2-fluorobenzyl mercaptan
- 4-Chloro-2-fluorobenzylmercaptan
- AKOS006287231
- CS-0269299
- 4-chloro-2-fluorobenzyl mercaptan, AldrichCPR
- EN300-1289016
- FS-5197
- 886498-25-5
- 109-154-4
- MDL： MFCD06798038
- Inchi： 1S/C7H6ClFS/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2
- InChI Key： OVCDKLGNZSQXES-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)CS

Computed Properties

Exact Mass: 175.9862772g/mol
Monoisotopic Mass: 175.9862772g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 1Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 227.8±25.0 °C at 760 mmHg
Flash Point: 91.6±23.2 °C
Vapor Pressure: 0.1±0.4 mmHg at 25°C

(4-chloro-2-fluorophenyl)methanethiol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-chloro-2-fluorophenyl)methanethiol Pricemore >>

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